Bis(4-methoxy benzyl) sulfone

• Molecular Formula: C16H18O4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 1-methoxy-4-[(4-methoxyphenyl)methylsulfonylmethyl]benzene
• InChI: InChI=1S/C16H18O4S/c1-19-15-7-3-13(4-8-15)11-21(17,18)12-14-5-9-16(20-2)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key: QGPBWJNCWDJIBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CS(=O)(=O)CC2=CC=C(C=C2)OC

Description

Bis(4-methoxy benzyl) sulfone is a useful research compound. Its molecular formula is C16H18O4S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well-stirred suspension of 6.93 grams (40 mmol) of sodium hydrosulfite (Na2S2O4) in 70 ml N, N-dimethylformamide (DMF) was added 4.85 grams (31 mmol) of 4-methoxy benzyl chloride. The mixture was stirred for five hours at room temperature, then brought to 85° C. for 24 hours. The mixture was poured onto 250 ml of crushed ice, and the total volume brought to 700 ml with water. The hygroscopic solid product was isolated by filtration and recrystallized from toluene to give 2.9 grams (9.5 mmol, 61% yield) of bis(4-methoxy benzyl) sulfone as white plates (mp 182° C.).